2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime

• IUPAC Name: (NE)-N-[2-(4-fluorophenyl)-1-hydroxy-6,7-dihydro-5H-benzimidazol-4-ylidene]hydroxylamine
• InChI: InChI=1S/C13H12FN3O2/c14-9-6-4-8(5-7-9)13-15-12-10(16-18)2-1-3-11(12)17(13)19/h4-7,18-19H,1-3H2/b16-10+
• InChI Key: ADFKMGPTFALQBU-MHWRWJLKSA-N
• Canonical SMILES: C1CC2=C(C(=NO)C1)N=C(N2O)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CC2=C(/C(=N/O)/C1)N=C(N2O)C3=CC=C(C=C3)F
• Molecular Formula: C13H12FN3O2
• DSSTOX Substance ID: DTXSID10416375
• Molecular Weight: 261.25 g/mol
• CAS RN: 5340-37-4

Description

2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzimidazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime has been studied for its potential applications in scientific research. One area of interest is in the field of cancer research. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a potential candidate for the development of new anticancer drugs.
Another area of interest is in the field of neuroscience. Studies have shown that this compound has neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to modulate certain signaling pathways that are involved in the regulation of neuronal function.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are mechanisms that lead to the death of cancer cells. In neuronal cells, this compound has been shown to protect against oxidative stress and inflammation, which are mechanisms that contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime in lab experiments is that it has been extensively studied and its chemical and physical properties are well understood. This makes it easier to design experiments and interpret results. Another advantage is that this compound has been shown to have a number of different biological activities, making it a versatile tool for studying a variety of biological processes.
One limitation of using this compound in lab experiments is that it can be difficult to obtain in large quantities. Another limitation is that the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments that target specific biological processes.

Future Directions

There are a number of future directions for research on 2-(4-fluorophenyl)-1-hydroxy-1,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime. One area of interest is in the development of new anticancer drugs based on this compound. Another area of interest is in the development of new neuroprotective agents for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.